2,3-dichloro-N-(3,4-dimethylphenyl)benzamide

• IUPAC Name: 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-9-6-7-11(8-10(9)2)18-15(19)12-4-3-5-13(16)14(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: WUBGCHRDOVNDTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C(=CC=C2)Cl)Cl)C
• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol

Description

2,3-dichloro-N-(3,4-dimethylphenyl)benzamide, also known as DDC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DDC belongs to the class of benzamides and is known for its ability to inhibit the activity of an enzyme called tyrosinase. This enzyme is responsible for the production of melanin, which gives color to our skin, hair, and eyes.

Mechanism of Action

2,3-dichloro-N-(3,4-dimethylphenyl)benzamide inhibits the activity of tyrosinase by binding to the copper ions present in the active site of the enzyme. This prevents the enzyme from converting tyrosine to melanin, which results in a decrease in the production of melanin.
Biochemical and Physiological Effects:
2,3-dichloro-N-(3,4-dimethylphenyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to decrease the production of melanin in human melanocytes, which makes it a promising candidate for the treatment of hyperpigmentation disorders. 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide has also been found to have anti-inflammatory properties and has been shown to decrease the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide in lab experiments is its ability to selectively inhibit the activity of tyrosinase without affecting other enzymes. This makes it a useful tool for studying the role of tyrosinase in melanin synthesis. However, one of the limitations of using 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide is its low solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the research on 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide. One area of research is the development of more efficient synthesis methods for 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide. Another area of research is the development of 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide analogs with improved solubility and potency. Additionally, further studies are needed to determine the safety and efficacy of 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide for the treatment of hyperpigmentation disorders and cancer.

Synthesis Methods

The synthesis of 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide involves the reaction of 3,4-dimethyl aniline with 2,3-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and produces 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide as a white crystalline solid with a melting point of 172-174°C.

Scientific Research Applications

2,3-dichloro-N-(3,4-dimethylphenyl)benzamide has been extensively studied for its potential applications in the field of medicine. It has been found to be a potent inhibitor of tyrosinase, which makes it a promising candidate for the treatment of hyperpigmentation disorders such as melasma, freckles, and age spots. 2,3-dichloro-N-(3,4-dimethylphenyl)benzamide has also been studied for its potential use in the treatment of certain types of cancer, as it has been found to inhibit the growth of cancer cells in vitro.